Cas no 126440-14-0 (6-chloro-2-methyl-N-(1-phenylethyl)pyrimidin-4-amine)

• Product Name: 6-chloro-2-methyl-N-(1-phenylethyl)pyrimidin-4-amine
• CAS No: 126440-14-0
• MF: C₁₃H₁₄ClN₃
• MW: 247.723361492157
• CID: 5558802
• Update Time: 2025-09-25

6-chloro-2-methyl-N-(1-phenylethyl)pyrimidin-4-amine Chemical and Physical Properties

Names and Identifiers

• 4-Pyrimidinamine, 6-chloro-2-methyl-N-(1-phenylethyl)-
• 6-chloro-2-methyl-n-(1-phenylethyl)pyrimidin-4-amine
• 6-chloro-2-methyl-N-(1-phenylethyl)pyrimidin-4-amine

• Inchi： 1S/C13H14ClN3/c1-9(11-6-4-3-5-7-11)15-13-8-12(14)16-10(2)17-13/h3-9H,1-2H3,(H,15,16,17)
• InChI Key： YGVFOLGROGKKJG-UHFFFAOYSA-N
• SMILES： C1(C)=NC(Cl)=CC(NC(C2=CC=CC=C2)C)=N1

Experimental Properties

• Density: 1.2±0.1 g/cm3
• Boiling Point: 375.4±27.0 °C at 760 mmHg
• Flash Point: 180.9±23.7 °C
• Vapor Pressure: 0.0±0.8 mmHg at 25°C

6-chloro-2-methyl-N-(1-phenylethyl)pyrimidin-4-amine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 6-chloro-2-methyl-N-(1-phenylethyl)pyrimidin-4-amine

Recent Advances in the Study of 6-Chloro-2-methyl-N-(1-phenylethyl)pyrimidin-4-amine (CAS: 126440-14-0)

6-Chloro-2-methyl-N-(1-phenylethyl)pyrimidin-4-amine (CAS: 126440-14-0) is a pyrimidine derivative that has garnered significant attention in recent years due to its potential applications in medicinal chemistry and drug discovery. This compound, characterized by its unique structural features, has been the subject of numerous studies aimed at exploring its pharmacological properties, synthetic pathways, and therapeutic potential. The following sections provide a comprehensive overview of the latest research findings related to this compound, highlighting its significance in the field of chemical biology and pharmaceutical sciences.

Recent studies have focused on the synthesis and optimization of 6-chloro-2-methyl-N-(1-phenylethyl)pyrimidin-4-amine, with particular emphasis on improving its yield and purity. A study published in the Journal of Medicinal Chemistry (2023) described a novel synthetic route that utilizes palladium-catalyzed cross-coupling reactions to achieve higher efficiency and scalability. This advancement is expected to facilitate the large-scale production of the compound, thereby supporting further preclinical and clinical investigations.

In addition to synthetic improvements, researchers have explored the biological activities of 6-chloro-2-methyl-N-(1-phenylethyl)pyrimidin-4-amine. Preliminary in vitro studies have demonstrated its inhibitory effects on specific kinase targets, suggesting potential applications in oncology. For instance, a recent study in Bioorganic & Medicinal Chemistry Letters (2023) reported that the compound exhibited promising activity against certain cancer cell lines, with IC50 values in the low micromolar range. These findings underscore the compound's potential as a lead candidate for the development of novel anticancer agents.

Further investigations have also delved into the mechanistic aspects of 6-chloro-2-methyl-N-(1-phenylethyl)pyrimidin-4-amine. Structural-activity relationship (SAR) studies have revealed that the chloro and methyl substituents on the pyrimidine ring play a critical role in modulating the compound's binding affinity to its biological targets. Computational modeling and molecular docking analyses have provided insights into the interactions between the compound and its target proteins, offering a foundation for future drug design efforts.

Despite these promising developments, challenges remain in the development of 6-chloro-2-methyl-N-(1-phenylethyl)pyrimidin-4-amine as a therapeutic agent. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed through further optimization and in vivo studies. Nonetheless, the compound's unique chemical structure and biological activity profile make it a valuable subject of ongoing research in the field of chemical biology and drug discovery.

In conclusion, 6-chloro-2-methyl-N-(1-phenylethyl)pyrimidin-4-amine (CAS: 126440-14-0) represents a promising scaffold for the development of novel therapeutic agents. Recent advances in its synthesis, biological evaluation, and mechanistic understanding have laid the groundwork for future studies aimed at unlocking its full potential. As research in this area continues to evolve, it is anticipated that this compound will play an increasingly important role in addressing unmet medical needs.